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Compound of Interest

Compound Name: CGS35066

Cat. No.: B1263228 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document outlines the critical personal protective equipment (PPE), handling protocols, and

disposal procedures for the potent and selective endothelin-converting enzyme-1 (ECE-1)

inhibitor, CGS35066.[1][2][3][4] While a specific Safety Data Sheet (SDS) for CGS35066 is not

publicly available, the following guidelines are based on best practices for handling potent,

research-grade chemical compounds in a laboratory setting.

CGS35066 is intended for research use only.[1] Due to its potent biological activity, appropriate

precautions must be taken to minimize exposure.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin and respiratory exposure.[5][6][7] The

following table summarizes the recommended PPE for handling CGS35066.
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PPE Component Specification Purpose

Gloves

Chemically resistant, powder-

free nitrile or neoprene gloves.

Double gloving is

recommended.

To prevent skin contact with

the compound. Check

manufacturer's data for

chemical compatibility.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or airborne particles of the

compound.

Lab Coat A clean, buttoned lab coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

A properly fitted NIOSH-

approved respirator (e.g., N95

or higher) may be necessary if

handling the compound as a

powder or if there is a risk of

aerosolization.

To prevent inhalation of the

compound. The need for

respiratory protection should

be determined by a risk

assessment.

Footwear Closed-toe shoes. To protect feet from spills.

Experimental Workflow: Donning and Doffing PPE
Proper procedure for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning (Putting On) PPE Doffing (Taking Off) PPE

1. Hand Hygiene 2. Put on Lab Coat 3. Put on Respiratory Protection (if required) 4. Put on Eye Protection 5. Put on Gloves (over cuffs of lab coat) End Handling
Procedure

 Proceed with
Handling CGS35066 1. Remove Gloves 2. Remove Lab Coat 3. Hand Hygiene 4. Remove Eye Protection 5. Remove Respiratory Protection (if required) 6. Hand HygieneStart Handling

Procedure
 Begin Donning  Begin Doffing 

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing Personal Protective Equipment (PPE).
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Handling and Storage
Handling: CGS35066 should be handled in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[8] Avoid generating dust or aerosols.

Storage: Store CGS35066 desiccated at room temperature.[2] For long-term storage, it is

recommended to store the lyophilized compound at -20°C, keeping it desiccated.[9] If in

solution, store at -20°C and use within one month to maintain potency.[9] Avoid multiple

freeze-thaw cycles.[9]

Disposal Plan
All waste contaminated with CGS35066, including used PPE and empty containers, must be

disposed of as hazardous chemical waste. Follow all applicable federal, state, and local

regulations for hazardous waste disposal.[8][10]

Solid Waste: Collect all solid waste, such as contaminated gloves, bench paper, and pipette

tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect any solutions containing CGS35066 in a designated, sealed, and

clearly labeled hazardous waste container. Do not pour down the drain.

Decontamination: Decontaminate all work surfaces and equipment after handling

CGS35066.

Mechanism of Action: ECE-1 Inhibition
CGS35066 is a potent inhibitor of endothelin-converting enzyme (ECE-1), which is a key

enzyme in the endothelin pathway.[1][2] ECE-1 is responsible for converting big endothelin-1

(big ET-1) into the potent vasoconstrictor endothelin-1 (ET-1).[11] By inhibiting ECE-1,

CGS35066 blocks the production of ET-1.[3][4]
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Caption: CGS35066 inhibits the conversion of Big ET-1 to ET-1 by targeting ECE-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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